Cas no 184785-17-9 (N-[(2E)-2-Methyl-3-phenylprop-2-enyl]-N-propyl-amine)

• Product Name: N-[(2E)-2-Methyl-3-phenylprop-2-enyl]-N-propyl-amine
• CAS No: 184785-17-9
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 4709058
• Update Time: 2025-05-20

N-[(2E)-2-Methyl-3-phenylprop-2-enyl]-N-propyl-amine Chemical and Physical Properties

Names and Identifiers

• [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](propyl)amine
• CCCNC\\C(C)=C\\C1=CC=CC=C1
• N-[(2E)-2-Methyl-3-phenylprop-2-enyl]-N-propyl-amine

• Inchi： 1S/C13H19N/c1-3-9-14-11-12(2)10-13-7-5-4-6-8-13/h4-8,10,14H,3,9,11H2,1-2H3/b12-10+
• InChI Key： MDERXMLILGZDOB-ZRDIBKRKSA-N
• SMILES： N(CCC)C/C(/C)=C/C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-[(2E)-2-Methyl-3-phenylprop-2-enyl]-N-propyl-amine

Research Brief on N-[(2E)-2-Methyl-3-phenylprop-2-enyl]-N-propyl-amine (CAS: 184785-17-9)

N-[(2E)-2-Methyl-3-phenylprop-2-enyl]-N-propyl-amine (CAS: 184785-17-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

Recent literature highlights the role of N-[(2E)-2-Methyl-3-phenylprop-2-enyl]-N-propyl-amine in the development of novel pharmacophores. Its structural features, including the conjugated double bond and the presence of a propylamine moiety, make it a versatile building block for the synthesis of compounds with potential CNS activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of dopamine receptor modulators, showcasing its relevance in neurological disorder research.

In addition to its synthetic applications, N-[(2E)-2-Methyl-3-phenylprop-2-enyl]-N-propyl-amine has been investigated for its intrinsic biological properties. Preliminary in vitro studies suggest that it may exhibit mild inhibitory effects on certain cytochrome P450 enzymes, which could have implications for drug-drug interactions. However, further in vivo studies are required to validate these findings and assess its safety profile.

The compound's mechanism of action and metabolic pathways are also areas of active research. A recent pharmacokinetic study utilizing LC-MS/MS techniques revealed that N-[(2E)-2-Methyl-3-phenylprop-2-enyl]-N-propyl-amine undergoes rapid hepatic metabolism, with the formation of several oxidative metabolites. This information is crucial for understanding its potential as a drug candidate or as a scaffold for further optimization.

Looking ahead, researchers are exploring the potential of N-[(2E)-2-Methyl-3-phenylprop-2-enyl]-N-propyl-amine derivatives in addressing unmet medical needs. Its structural flexibility allows for the introduction of various substituents, enabling the fine-tuning of pharmacological properties. Current efforts are focused on developing analogs with improved selectivity and reduced off-target effects, particularly for applications in neurodegenerative diseases and psychiatric disorders.

In conclusion, N-[(2E)-2-Methyl-3-phenylprop-2-enyl]-N-propyl-amine (CAS: 184785-17-9) represents a promising chemical entity in pharmaceutical research. While its direct therapeutic applications remain to be fully explored, its value as a synthetic intermediate and its potential biological activities make it a compound worthy of continued investigation. Future research directions should focus on elucidating its structure-activity relationships and exploring its potential in targeted drug delivery systems.